Cas no 32861-87-3 (Benzene, 2,4-dichloro-1-[3-(1-methylethoxy)-4-nitrophenoxy]-)

• Product Name: Benzene, 2,4-dichloro-1-[3-(1-methylethoxy)-4-nitrophenoxy]-
• CAS No: 32861-87-3
• MF: C₁₅H₁₃Cl₂NO₄
• MW: 342.174022436142
• CID: 1453492
• PubChem ID: 13194934
• Update Time: 2025-04-20

Benzene, 2,4-dichloro-1-[3-(1-methylethoxy)-4-nitrophenoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2,4-dichloro-1-[3-(1-methylethoxy)-4-nitrophenoxy]-
• 4-(2,4-dichlorophenoxy)-1-nitro-2-propan-2-yloxybenzene
• DTXSID30526283
• SCHEMBL11153235
• 32861-87-3
• 2,4-Dichloro-1-{4-nitro-3-[(propan-2-yl)oxy]phenoxy}benzene

• Inchi： 1S/C15H13Cl2NO4/c1-9(2)21-15-8-11(4-5-13(15)18(19)20)22-14-6-3-10(16)7-12(14)17/h3-9H,1-2H3
• InChI Key： SHHBERVVLILJLX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC1C=CC(=C(C=1)OC(C)C)[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 341.0221633g/mol
• Monoisotopic Mass: 341.0221633g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 64.3Ų